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Compound of Interest

Compound Name: Einecs 280-007-5

cat. No.: B15194915

In-Depth Technical Guide: Einecs 280-007-5

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the properties of the substance
identified by EINECS number 280-007-5. This substance is a complex organometallic
compound, specifically a copper complex azo dye. While detailed experimental data for this
specific proprietary substance is not publicly available, this guide compiles known information
and presents representative experimental protocols and safety considerations based on the
broader class of copper complex azo dyes.

Substance Identification and Core Properties

The substance with EINECS number 280-007-5 is chemically identified as "Copper, complexes
with diazotized 3-amino-4-methoxybenzenesulfonic acid monosodium salt coupled with
diazotized 4-nitro-1,3-benzenediamine and resorcinol, sodium salts"[1].

Table 1: Core Properties of Einecs 280-007-5
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Property Value Source
EINECS Number 280-007-5 [1]

CAS Number 82640-07-1 [1]
Molecular Formula C19H20CuN4Na208S [1]
Molecular Weight 573.975 g/mol

GHS Classification Not classified as hazardous

Computed Physicochemical Data

While experimentally determined physical properties such as melting and boiling points are not
readily available for this specific compound, computational models provide some insight into its
characteristics.

Table 2: Computed Physicochemical Properties

Property Value
Complexity 474
Hydrogen Bond Donor Count 4
Hydrogen Bond Acceptor Count 11
Rotatable Bond Count 4
Topological Polar Surface Area 242 Az
Heavy Atom Count 35
Covalently-Bonded Unit Count 6

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Einecs 280-007-5 are not
published. However, the following sections describe generalized and representative

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/ProductChemicalPropertiesCB5923528_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB5923528_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB5923528_EN.htm
https://www.benchchem.com/product/b15194915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

methodologies for the synthesis and analysis of similar copper complex azo dyes, based on
established chemical literature[2][3][4][5][6][7][8]-

Synthesis of a Representative Copper Complex Azo Dye

The synthesis of copper complex azo dyes typically involves a two-step process: diazotization
of an aromatic amine followed by an azo coupling reaction with a suitable coupling component,
and subsequent metallization with a copper salt.

Step 1: Diazotization of an Aromatic Amine

o Materials: Aromatic amine (e.g., 4-amino-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one),
Hydrochloric acid (HCI), Sodium nitrite (NaNO2), Distilled water, Ice bath.

e Procedure:
o Dissolve the aromatic amine in a 1:1 solution of hydrochloric acid and water.
o Cool the solution to below 5°C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine
hydrochloride solution while maintaining the temperature below 5°C and stirring
continuously.

o Continue stirring for an additional 30 minutes to ensure the complete formation of the
diazonium salt solution.

Step 2: Azo Coupling
o Materials: Coupling component (e.g., p-cresol), Sodium hydroxide (NaOH), Distilled water.
» Procedure:

o Dissolve the coupling component in a 10% aqueous solution of sodium hydroxide.

o Cool this solution in an ice bath.
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Slowly add the cold diazonium salt solution from Step 1 to the cooled coupling component
solution with vigorous stirring.

Maintain the temperature below 5°C during the addition.
The azo dye will precipitate out of the solution.
Filter the precipitate and wash it with cold distilled water.

The crude azo dye can be purified by recrystallization from an appropriate solvent (e.g.,
ethanol).

Step 3: Metallization with Copper(ll)

o Materials: Purified azo dye, Copper(ll) chloride (CuCl2) or Copper(ll) sulfate (CuSO4),
Methanol or another suitable solvent.

e Procedure:

o

Dissolve the purified azo dye in a suitable solvent (e.qg., distilled water or ethanol) and heat
to 70-80°C.

Dissolve the copper salt in a separate portion of the solvent.
Slowly add the copper salt solution to the hot azo dye solution with continuous stirring.

The reaction mixture is typically refluxed for several hours to ensure complete
complexation.

The copper complex azo dye will precipitate upon cooling or after solvent evaporation.

Filter the product, wash with the solvent to remove unreacted starting materials, and dry.
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Step 1: Diazotization
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Caption: General workflow for the synthesis of a copper complex azo dye.

Analytical Characterization

The synthesized copper complex azo dye can be characterized using various analytical
techniques to confirm its structure and purity.

» High-Performance Liquid Chromatography/Electrospray lonization Mass Spectrometry
(HPLC/ESI-MS): This is a powerful technique for the separation and identification of metal

complex azo dyes|[6].

o Mobile Phase: A common mobile phase is a mixture of acetonitrile and water containing a
low concentration of a salt like ammonium acetate (e.g., 5 mM in 70% aqueous

acetonitrile)[6].

o Detection: ESI-MS in negative ion mode is often effective, typically showing a strong peak
for the [M-H]~ ion[6].
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» UV-Visible Spectroscopy: This technique is used to determine the absorption spectrum of the
dye.

o Procedure: A dilute solution of the dye in a suitable solvent (e.g., DMSO, ethanol) is
prepared, and its absorbance is measured across the UV-visible range (typically 200-800
nm). The wavelength of maximum absorbance (Amax) is a key characteristic of the dye.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present in the molecule.

o Procedure: The solid sample is typically mixed with KBr and pressed into a pellet, or
analyzed as a thin film. Characteristic peaks for azo groups (N=N), aromatic rings,
sulfonate groups (S=0), and metal-ligand bonds can be identified.

Copper Complex Azo Dye Sample

<J Analyti%l Techniques L
HPLC/ESI-MS UV-Visible Spectroscopy FTIR Spectroscopy

l Data Obtai&ed l

Purity & Molecular Weight Amax (Wavelength of Max Absorbance) Functional Groups
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Caption: Workflow for the analytical characterization of a copper complex azo dye.

Toxicology and Safety Considerations
General Toxicity of Azo Dyes

Azo dyes are a broad class of compounds with varying toxicological profiles. A primary concern
is the potential for reductive cleavage of the azo bond (-N=N-) to form aromatic amines, some
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of which are known or suspected carcinogens|[9]. This cleavage can be mediated by bacteria in
the environment or the human gut, as well as by liver enzymes[9].

Copper Toxicity

Copper is an essential trace element, but it can be toxic at high concentrations. Copper toxicity
is often associated with oxidative stress[10]. The release of copper ions from copper-
complexed dyes into the environment is a concern for aquatic life[11][12].

Safety and Handling

While Einecs 280-007-5 is not classified as hazardous, general laboratory safety precautions
should be followed when handling this or similar chemical substances.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

¢ Ventilation: Handle in a well-ventilated area or under a chemical fume hood to avoid
inhalation of any dust or aerosols.

o Storage: Store in a cool, dry place away from incompatible materials.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Einecs 280-007-5
— (Copper Complex Azo Dye)

ential Hazards Safe Handling Procedures

Azo Bond Cleavage
(Aromatic Amines)

Copper lon Toxicity

(Aquatic Environment) Ensure Adequate Ventilation
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Caption: Key safety considerations for copper complex azo dyes.
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Conclusion

Einecs 280-007-5 is a copper complex azo dye with a defined chemical identity but limited
publicly available experimental data. This guide provides a summary of its known properties
and offers representative experimental protocols for its synthesis and analysis based on
established methods for similar compounds. The toxicological profile of this class of dyes
warrants careful handling and consideration of its environmental impact. Further research
would be necessary to fully elucidate the specific properties and biological interactions of this
particular substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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